(2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-[2-(4-methoxyphenyl)cyclopropyl]-N-methylmethanamine
• InChI: InChI=1S/C12H17NO/c1-13-8-10-7-12(10)9-3-5-11(14-2)6-4-9/h3-6,10,12-13H,7-8H2,1-2H3
• InChI Key: NRJRHIFPCSORHT-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CC1C2=CC=C(C=C2)OC

Description

(2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine is an organic compound with a cyclopropyl group attached to a methoxyphenyl ring and an N-methylmethanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of a cyclopropyl ketone intermediate, which is then reacted with appropriate reagents to introduce the methoxyphenyl and N-methylmethanamine groups .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of advanced catalytic systems and controlled reaction conditions to minimize by-products and maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

(2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines .

Scientific Research Applications

(2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on various biological targets.

Industry: The compound may be used in the development of new materials or as a precursor in industrial chemical processes

Mechanism of Action

The mechanism of action of (2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other cyclopropyl derivatives and methoxyphenyl compounds. Examples include cyclopropyl 4-methoxyphenyl ketone and other N-methylmethanamine derivatives .

Uniqueness

The uniqueness of (2-(4-methoxyphenyl)cyclopropyl)-N-methylmethanamine lies in its specific combination of functional groups, which confer distinct chemical and biological properties.